Cas no 1797096-89-9 (8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone)

• Product Name: 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone
• CAS No: 1797096-89-9
• MF: C₁₅H₁₆FNO
• MW: 245.29204750061
• CID: 5369785
• Update Time: 2025-06-07

8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone

• Inchi： 1S/C15H16FNO/c1-10-5-6-11(9-14(10)16)15(18)17-12-3-2-4-13(17)8-7-12/h2-3,5-6,9,12-13H,4,7-8H2,1H3
• InChI Key： YCPIPCQGBHJECS-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC=C2)(C1=CC=C(C)C(F)=C1)=O

Additional information on 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone

Introduction to 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone (CAS No. 1797096-89-9)

8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone, with the CAS number 1797096-89-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as azabicyclics, which are characterized by their unique bicyclic ring structure containing a nitrogen atom. The presence of a fluorine and a methyl group on the phenyl ring further enhances its chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structural complexity of 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone provides a foundation for its diverse pharmacological activities. Recent studies have focused on its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery due to their involvement in numerous physiological processes and diseases. GPCRs are integral membrane proteins that transduce extracellular signals into intracellular responses, making them crucial for cellular communication and regulation.

In particular, 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone has shown promising activity as an agonist or antagonist of specific GPCRs, such as the serotonin receptor (5-HT) and the dopamine receptor (D2). These receptors play pivotal roles in the central nervous system (CNS) and are implicated in conditions such as depression, anxiety, and schizophrenia. The ability of this compound to modulate these receptors could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

Beyond its potential in CNS disorders, 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic profile of 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone is another important aspect of its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its desired effects while minimizing toxicity. The presence of the fluorine atom on the phenyl ring may contribute to enhanced metabolic stability, prolonging the half-life of the compound in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone in various therapeutic indications. Early results from phase I trials have indicated that it is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

In addition to its therapeutic applications, 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone has also been used as a tool compound in academic research to study the structure-function relationships of GPCRs and other biological targets. Its unique chemical structure allows researchers to probe the binding sites and signaling pathways of these receptors, providing valuable insights into their mechanisms of action.

The synthesis of 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone involves several steps, including the formation of the azabicyclic core and the subsequent functionalization of the phenyl ring with fluorine and methyl groups. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

In conclusion, 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-fluoro-4-methylphenyl)methanone (CAS No. 1797096-89-9) represents a promising compound with diverse pharmacological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and ability to modulate key biological targets make it an attractive candidate for further investigation in both academic research and pharmaceutical development.